Cas no 1448073-37-7 (5-[3-(4-fluorobenzenesulfonyl)azetidine-1-carbonyl]-1-methyl-3-phenyl-1H-pyrazole)

• Product Name: 5-[3-(4-fluorobenzenesulfonyl)azetidine-1-carbonyl]-1-methyl-3-phenyl-1H-pyrazole
• CAS No: 1448073-37-7
• MF: C₂₀H₁₈FN₃O₃S
• MW: 399.438626766205
• CID: 5907824
• PubChem ID: 71809233
• Update Time: 2025-06-03

5-[3-(4-fluorobenzenesulfonyl)azetidine-1-carbonyl]-1-methyl-3-phenyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• [3-(4-fluorophenyl)sulfonylazetidin-1-yl]-(2-methyl-5-phenylpyrazol-3-yl)methanone
• 5-[3-(4-fluorobenzenesulfonyl)azetidine-1-carbonyl]-1-methyl-3-phenyl-1H-pyrazole
• F6442-0225
• 1448073-37-7
• AKOS024564391
• (3-((4-fluorophenyl)sulfonyl)azetidin-1-yl)(1-methyl-3-phenyl-1H-pyrazol-5-yl)methanone

• Inchi： 1S/C20H18FN3O3S/c1-23-19(11-18(22-23)14-5-3-2-4-6-14)20(25)24-12-17(13-24)28(26,27)16-9-7-15(21)8-10-16/h2-11,17H,12-13H2,1H3
• InChI Key： WOVLKVURQRFWMM-UHFFFAOYSA-N
• SMILES： C(N1CC(S(C2=CC=C(F)C=C2)(=O)=O)C1)(C1=CC(C2=CC=CC=C2)=NN1C)=O

Computed Properties

• Exact Mass: 399.10529078g/mol
• Monoisotopic Mass: 399.10529078g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 663
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 80.6Ų

Additional information on 5-[3-(4-fluorobenzenesulfonyl)azetidine-1-carbonyl]-1-methyl-3-phenyl-1H-pyrazole

Comprehensive Overview of 5-[3-(4-fluorobenzenesulfonyl)azetidine-1-carbonyl]-1-methyl-3-phenyl-1H-pyrazole (CAS No. 1448073-37-7)

The compound 5-[3-(4-fluorobenzenesulfonyl)azetidine-1-carbonyl]-1-methyl-3-phenyl-1H-pyrazole (CAS No. 1448073-37-7) is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. Its unique structure, featuring a fluorobenzenesulfonyl group and an azetidine ring, makes it a promising candidate for various pharmaceutical applications. Researchers are particularly interested in its potential as a kinase inhibitor, a class of compounds that play a critical role in modulating cellular signaling pathways.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by the need for targeted treatments in oncology, inflammation, and metabolic disorders. The pyrazole core of this compound is a well-known pharmacophore, often associated with anti-inflammatory and anticancer properties. The incorporation of a 4-fluorobenzenesulfonyl moiety enhances its binding affinity to specific protein targets, while the azetidine ring contributes to improved metabolic stability and bioavailability. These attributes make it a compelling subject for structure-activity relationship (SAR) studies.

From a synthetic chemistry perspective, the preparation of 5-[3-(4-fluorobenzenesulfonyl)azetidine-1-carbonyl]-1-methyl-3-phenyl-1H-pyrazole involves multi-step organic transformations, including sulfonylation, amidation, and cyclization reactions. The presence of the fluorine atom introduces additional complexity, as it can influence both the reactivity and the electronic properties of the molecule. Advanced techniques such as NMR spectroscopy and high-resolution mass spectrometry (HRMS) are essential for characterizing this compound and ensuring its purity.

The growing interest in personalized medicine and precision drug design has further highlighted the importance of compounds like 1448073-37-7. Its potential applications extend beyond traditional small-molecule drugs, with exploratory research investigating its utility in proteolysis-targeting chimeras (PROTACs) and other emerging therapeutic modalities. Additionally, its compatibility with fragment-based drug discovery (FBDD) approaches makes it a valuable building block for designing next-generation therapeutics.

In the context of drug repurposing, this compound has also been evaluated for its off-target effects and potential efficacy in treating rare diseases. The fluorobenzenesulfonyl group, in particular, has been linked to enhanced selectivity for certain enzyme families, reducing the likelihood of adverse side effects. This aligns with the broader industry trend toward developing safer and more effective pharmaceuticals with minimized toxicity profiles.

As the pharmaceutical landscape continues to evolve, the role of computational chemistry and AI-driven drug discovery cannot be overstated. Virtual screening and molecular docking studies have identified 5-[3-(4-fluorobenzenesulfonyl)azetidine-1-carbonyl]-1-methyl-3-phenyl-1H-pyrazole as a potential lead compound for further optimization. These technologies enable researchers to predict binding modes and refine molecular structures with unprecedented efficiency, accelerating the drug development timeline.

In summary, 5-[3-(4-fluorobenzenesulfonyl)azetidine-1-carbonyl]-1-methyl-3-phenyl-1H-pyrazole (CAS No. 1448073-37-7) represents a fascinating intersection of synthetic chemistry, medicinal chemistry, and modern drug discovery. Its structural features and biological potential position it as a molecule of significant interest for both academic and industrial research. As the scientific community continues to explore its applications, this compound may well emerge as a cornerstone in the development of innovative therapeutics for a range of challenging medical conditions.